Cas no 2256713-27-4 (2,4-dibromo-1H-imidazole-5-d)
2,4-dibromo-1H-imidazole-5-d structure
Product Name:2,4-dibromo-1H-imidazole-5-d
CAS No:2256713-27-4
MF:C3H2Br2N2
MW:226.8755402565
CID:6816902
PubChem ID:172400869
Update Time:2025-03-02
2,4-dibromo-1H-imidazole-5-d Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dibromo-1H-imidazole-5-d
- CS-22050
- 2256713-27-4
-
- Inchi： 1S/C3H2Br2N2/c4-2-1-6-3(5)7-2/h1H,(H,6,7)/i1D
- InChI Key： KJBTZMYWBSAZAQ-MICDWDOJSA-N
- SMILES： BrC1=C([2H])N=C(N1)Br
Computed Properties
- Exact Mass: 226.86270Da
- Monoisotopic Mass: 224.86475Da
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 68
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 28.7Ų
2,4-dibromo-1H-imidazole-5-d Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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